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Compound of Interest

Compound Name: Copper Fluor-4

Cat. No.: B12386175

For researchers, scientists, and professionals in drug development, the integrity of your work
and your personal safety are paramount. This guide provides essential, immediate safety and
logistical information for the handling of Copper Fluor-4, a specific fluorescent probe for Cu+
ions. Adherence to these protocols is critical for ensuring a safe laboratory environment and the
accuracy of your experimental outcomes.

Immediate Safety and Hazard Identification

Copper Fluor-4 is a chemical substance that requires careful handling to prevent potential
health hazards. While it is not classified as a hazardous substance or mixture, general
laboratory safety precautions should always be observed.[1][2]

Personal Protective Equipment (PPE): The use of appropriate PPE is the first line of defense
against accidental exposure.
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Protection Type Specification Rationale

) Chemical safety goggles or a To protect against splashes
Eye Protection . .
face shield. and dust particles.

Impermeable gloves (e.g.,
Skin Protection nitrile rubber) and a laboratory ~ To prevent skin contact.

coat.

Use in a well-ventilated area. A

NIOSH-approved respirator ) ]
) ) ) ) o To prevent inhalation of dust or
Respiratory Protection with a particulate filter is
) aerosols.[1]
recommended if dust or

aerosols are generated.[1]

Operational Plan: From Receipt to Use

A systematic approach to handling Copper Fluor-4 from the moment it arrives in the laboratory
is crucial for maintaining its integrity and ensuring safety.

Receiving and Storage:
e Upon receipt, inspect the packaging for any damage.

» Store the compound in a tightly sealed container in a cool, well-ventilated area, protected
from light.[1]

 Recommended Storage Temperatures:

o Powder: -20°C for up to 3 years.[3]

o In solvent: -80°C for up to 6 months, or -20°C for up to 1 month (protect from light).[4][5]
Preparation of Stock Solutions:

e Due to its low water solubility, Copper Fluor-4 is typically dissolved in an organic solvent like
Dimethyl Sulfoxide (DMSO).[5]

e For a 10 mM stock solution, dissolve 7.49 mg of Copper Fluor-4 in 1 mL of DMSO.
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e Always handle the solid powder in a chemical fume hood to minimize inhalation risk.

Experimental Protocol: Live Cell Imaging of Labile
Cu+

This protocol provides a general guideline for using Copper Fluor-4 to visualize labile Cu+
pools in live cells. Optimization may be required for specific cell types and experimental
conditions.

Materials:

Copper Fluor-4 stock solution (e.g., 10 mM in DMSO)

Cell culture medium

Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

Cultured cells on coverslips or in imaging dishes

Fluorescence microscope
Procedure:
o Cell Preparation: Grow cells to the desired confluency on a suitable imaging substrate.

e Loading with Copper Fluor-4:

o

Prepare a working solution of Copper Fluor-4 in cell culture medium or buffer. A typical
final concentration ranges from 0.8 uM to 10 uM.[4][6]

Remove the culture medium from the cells and wash once with warm PBS or HBSS.

[¢]

o

Add the Copper Fluor-4 working solution to the cells.

o

Incubate for 10 to 30 minutes at 37°C, protected from light.[6]

e Washing:
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o Remove the loading solution.

o Wash the cells two to three times with warm PBS or HBSS to remove excess probe.

e Imaging:

o Mount the coverslip on a slide or place the imaging dish on the microscope stage.

o Image the cells using appropriate filter sets for Copper Fluor-4 (Excitation: ~488 nm;

Emission: ~660 nm).[4][5]

Emergency Procedures: A Step-by-Step Response

Plan

In the event of an accidental exposure or spill, a swift and informed response is critical.

First Aid Measures:

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention.[1][7]

Skin Contact

In case of contact, immediately flush skin with
plenty of water. Remove contaminated clothing
and shoes. Get medical aid if irritation develops

and persists.[1][7]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical aid.[1][7]
If swallowed, do NOT induce vomiting. Never
) give anything by mouth to an unconscious
Ingestion

person. Rinse mouth with water. Seek medical
attention.[1][7]
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Accidental Release Measures:

o Small Spills:

[¢]

Ensure adequate ventilation.

[¢]

Wear appropriate PPE.

[e]

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

o

Place in a suitable, closed container for disposal.

e Large Spills:

[¢]

Evacuate personnel from the area.

[e]

Prevent further leakage or spillage if safe to do so.

o

Do not let the product enter drains.

[¢]

Contact emergency services and the institutional safety office.

Disposal Plan: Responsible Waste Management

Proper disposal of Copper Fluor-4 and its containers is essential to prevent environmental
contamination.

e Chemical Waste: Dispose of unused Copper Fluor-4 and any contaminated materials (e.g.,
pipette tips, gloves) as hazardous chemical waste.

o Containers: Dispose of empty containers in accordance with local, state, and federal
regulations. Do not reuse empty containers.

» Consult your institution's environmental health and safety office for specific disposal
guidelines. In general, disposal should be conducted by a licensed professional waste
disposal service.[8]

Quantitative Data Summary
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The following table summarizes key quantitative data for Copper Fluor-4.

Property Value

Molecular Formula C38H47F3N202S4[7]
Molecular Weight 749.05 g/mol [7]

CAS Number 2365532-64-3[1][2]
Excitation Wavelength ~488 nm[5]

Emission Wavelength ~660 nm[4]

Dissociation Constant (Kd) for Cu+ 2.9 x 107 M[4]

Solubility in DMSO 125 mg/mL (166.88 mM)[5]
pH Stability Range 6 - 8[3][4]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Copper Fluor-4,
from receipt to disposal.
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Receipt and Inspection
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Caption: Logical workflow for the safe handling of Copper Fluor-4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
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handling-copper-fluor-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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